Cas no 921585-78-6 (3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 921585-78-6
• MF: C₁₆H₁₉N₃O₆
• MW: 349.338564157486
• CID: 6456670
• Update Time: 2025-05-20

3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 3,4,5-trimethoxy-N-[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C16H19N3O6/c1-21-11-7-9(8-12(22-2)13(11)23-3)14(20)17-16-19-18-15(25-16)10-5-4-6-24-10/h7-8,10H,4-6H2,1-3H3,(H,17,19,20)
• InChI Key： RPOFTOUXBAWXQA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2CCCO2)O1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Exploring the Unique Properties and Applications of 3,4,5-Trimethoxy-N-5-(Oxolan-2-yl)-1,3,4-Oxadiazol-2-ylbenzamide (CAS No. 921585-78-6)

In the ever-evolving landscape of chemical research, 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS 921585-78-6) has emerged as a compound of significant interest to pharmaceutical and materials science researchers. This structurally complex molecule combines a trimethoxybenzamide moiety with an oxadiazole ring linked to a tetrahydrofuran (oxolane) group, creating unique chemical properties that warrant detailed examination.

The molecular architecture of 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide presents several noteworthy features. The 1,3,4-oxadiazole core is known for its electron-deficient nature and planar structure, which contributes to potential biological activity. When combined with the electron-rich trimethoxyphenyl group, this creates an interesting electronic push-pull system that may influence the compound's reactivity and binding properties.

Recent studies have focused on the potential applications of CAS 921585-78-6 in medicinal chemistry. The presence of both hydrogen bond acceptors (the oxadiazole and oxolane moieties) and donors (the benzamide NH) makes this compound particularly interesting for drug discovery programs targeting protein-protein interactions. Researchers are investigating its potential as a scaffold for developing novel therapeutic agents, especially in areas such as neurological disorders and metabolic diseases.

The synthesis of 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide typically involves multi-step organic transformations. A common approach begins with the preparation of the oxadiazole ring from appropriate precursors, followed by coupling with the trimethoxybenzoyl chloride derivative. The oxolane (tetrahydrofuran) group is usually introduced through nucleophilic substitution reactions. These synthetic routes have been optimized to improve yields and purity of the final product.

From a physicochemical perspective, CAS 921585-78-6 displays moderate solubility in common organic solvents such as DMSO, methanol, and dichloromethane, but limited water solubility. This property profile has implications for its formulation and potential biological applications. The compound's stability under various pH conditions and thermal properties are currently being characterized to better understand its handling requirements and storage conditions.

In material science applications, the oxadiazole-benzamide hybrid structure of 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide has attracted attention for its potential in organic electronic devices. The conjugated system formed by the oxadiazole and benzamide moieties suggests possible applications in organic semiconductors or as electron-transport materials in OLED technology. Researchers are particularly interested in how the trimethoxy substituents might influence charge transport properties.

The analytical characterization of CAS 921585-78-6 typically employs techniques such as HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight determination. These methods ensure the compound meets the stringent quality standards required for research applications. Recent advances in analytical instrumentation have enabled more detailed studies of its conformational preferences and intermolecular interactions.

As research into 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide progresses, safety considerations remain paramount. While not classified as hazardous under current regulations, standard laboratory precautions should be observed when handling this compound. Proper personal protective equipment, including gloves and safety glasses, is recommended, along with working in a well-ventilated area or fume hood when appropriate.

The commercial availability of CAS 921585-78-6 has increased in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, from milligram-scale for initial screening to gram quantities for more extensive studies. Pricing varies depending on purity grade and order volume, with custom synthesis options available for researchers requiring specific isotopic labeling or structural modifications.

Looking to the future, 3,4,5-trimethoxy-N-5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents an exciting platform for further chemical exploration. Its unique combination of structural features offers numerous opportunities for derivatization and property optimization. As synthetic methodologies continue to advance and our understanding of structure-activity relationships deepens, this compound may find applications in diverse fields ranging from medicinal chemistry to advanced materials development.

For researchers interested in working with CAS 921585-78-6, it's recommended to consult the latest literature for updates on its properties and applications. The compound's structural complexity and potential versatility ensure it will remain an area of active investigation in chemical research for years to come. As with any specialized chemical, collaboration between synthetic chemists, analytical experts, and application specialists will be key to unlocking its full potential.